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Compound of Interest

Compound Name: Spaglumic Acid-d3

Cat. No.: B13856517 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Spaglumic Acid-d3 is the deuterated analog of Spaglumic Acid (N-Acetyl-L-α-aspartyl-L-

glutamic Acid), a neuropeptide found in the central nervous system. Stable isotope-labeled

compounds like Spaglumic Acid-d3 are essential internal standards in quantitative

bioanalytical studies, such as mass spectrometry-based assays, for pharmacokinetic and

metabolomic research. Accurate and consistent preparation of stock solutions is critical for the

reliability and reproducibility of experimental results. This document provides a detailed

protocol for the preparation of Spaglumic Acid-d3 stock solutions, including recommendations

for solvents, storage, and handling to ensure the integrity and stability of the compound.

Data Presentation
Quantitative data for Spaglumic Acid-d3 and its non-deuterated form are summarized below.

These values are essential for calculating concentrations and ensuring solubility during stock

solution preparation.
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Parameter Spaglumic Acid-d3
Spaglumic Acid
(for reference)

Source(s)

Molecular Formula C₁₁H₁₃D₃N₂O₈ C₁₁H₁₆N₂O₈ [1][2][3]

Molecular Weight 307.27 g/mol 304.25 g/mol [1][2]

Solubility in Water

Not explicitly stated,

but expected to be

similar to the non-

deuterated form.

to 100 mM; 29 mg/mL

(~95.32 mM)

Solubility in Methanol Soluble Soluble

Storage (Solid) +4°C or -20°C -20°C

Storage (Solution)

-20°C (up to 1 month);

-80°C (up to 6

months)

-20°C (up to 1 month);

-80°C (up to 1 year)

Experimental Protocol
This protocol outlines the steps for preparing a 10 mM stock solution of Spaglumic Acid-d3 in

water. This concentration is a common starting point for serial dilutions to create calibration

curves and quality control samples.

Materials and Equipment:

Spaglumic Acid-d3 (neat powder)

High-purity water (e.g., Milli-Q® or equivalent)

Calibrated analytical balance

Volumetric flask (appropriate size, e.g., 1 mL or 5 mL)

Pipettes and sterile, filtered pipette tips

Vortex mixer
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Sonicator (optional, but recommended)

Amber glass vials or polypropylene cryovials for storage

Argon or nitrogen gas (optional, for sensitive applications)

Procedure:

Equilibration: Before opening, allow the vial of Spaglumic Acid-d3 powder to equilibrate to

room temperature for at least 30 minutes. This prevents condensation of atmospheric

moisture, which can lead to isotopic exchange and compromise the integrity of the

deuterated compound.

Weighing: Tare a clean, dry weighing vessel on a calibrated analytical balance. Carefully

weigh the desired amount of Spaglumic Acid-d3 powder. For example, to prepare 1 mL of a

10 mM stock solution, weigh 0.3073 mg of Spaglumic Acid-d3 (Molecular Weight = 307.27

g/mol ). For larger volumes, adjust the mass accordingly.

Dissolution:

Quantitatively transfer the weighed powder to a volumetric flask.

Add a portion (approximately 50-70%) of the final volume of high-purity water to the flask.

Cap the flask and vortex thoroughly for 1-2 minutes to facilitate dissolution.

If the powder does not fully dissolve, sonication for 5-10 minutes can be beneficial.

Final Volume Adjustment: Once the solid is completely dissolved, add high-purity water to

the volumetric flask up to the calibration mark.

Homogenization: Cap the flask and invert it several times to ensure the solution is

homogeneous.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes in amber glass vials or

polypropylene cryovials to minimize freeze-thaw cycles and exposure to light.
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For highly sensitive applications, the headspace of the vials can be flushed with an inert

gas like argon or nitrogen before sealing to displace oxygen and moisture.

Store the aliquots at -20°C for short-term storage (up to one month) or at -80°C for long-

term storage (up to six months).

Clearly label each aliquot with the compound name, concentration, solvent, preparation

date, and storage conditions.

Safety Precautions:

While deuterated compounds are generally considered non-radioactive and safe for

laboratory use, standard laboratory safety practices should be followed.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves, when handling the compound and solvents.

Handle the neat powder in a well-ventilated area or a chemical fume hood to avoid

inhalation.

Refer to the Safety Data Sheet (SDS) for Spaglumic Acid-d3 for specific safety and

handling information.

Visualization
The following diagram illustrates the experimental workflow for the preparation of Spaglumic
Acid-d3 stock solutions.
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Preparation

Solution Preparation

Storage

Start: Obtain Spaglumic Acid-d3 Powder

Equilibrate Vial to Room Temperature

Weigh Spaglumic Acid-d3

Transfer Powder to Volumetric Flask

Add 50-70% of Solvent (Water)

Vortex and/or Sonicate to Dissolve

Adjust to Final Volume with Solvent

Invert to Homogenize

Aliquot into Vials

Optional: Flush with Inert Gas

Store at -20°C or -80°C

End: Labeled Stock Solution Aliquots

Click to download full resolution via product page

Caption: Workflow for Spaglumic Acid-d3 Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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